(1R)-1-(4-propoxyphenyl)ethanamine

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: (1R)-1-(4-propoxyphenyl)ethanamine
• InChI: InChI=1S/C11H17NO/c1-3-8-13-11-6-4-10(5-7-11)9(2)12/h4-7,9H,3,8,12H2,1-2H3/t9-/m1/s1
• InChI Key: CGMYQZSDLTVWPQ-SECBINFHSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)[C@@H](C)N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(C)N

Description

(1R)-1-(4-Propoxyphenyl)ethanamine is a chiral phenethylamine derivative characterized by a propoxy (–OCH₂CH₂CH₃) substituent at the para position of the phenyl ring and an ethanamine group with an R-configuration at the stereogenic center. This compound belongs to a class of bioactive amines that are structurally tailored for applications in medicinal chemistry, particularly as intermediates in drug synthesis.

Biological Activity

(1R)-1-(4-propoxyphenyl)ethanamine, also known as 4-propoxyphenethylamine, is a compound that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of (1R)-1-(4-propoxyphenyl)ethanamine can be represented as follows:

• Molecular Formula : C11H15NO
• Molecular Weight : 179.25 g/mol

This compound features a propoxy group attached to a phenyl ring, which influences its interaction with biological targets.

The biological activity of (1R)-1-(4-propoxyphenyl)ethanamine is primarily attributed to its ability to interact with various neurotransmitter receptors and enzymes. Key mechanisms include:

• Receptor Agonism : It has been investigated for its agonistic effects on certain G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission.
• Modulation of Neurotransmitter Levels : The compound may influence the release and reuptake of neurotransmitters such as serotonin and dopamine, which are crucial for mood regulation and cognitive functions.

Pharmacological Activities

Research has indicated several pharmacological activities associated with (1R)-1-(4-propoxyphenyl)ethanamine:

• Antidepressant-like Effects : Studies suggest that this compound exhibits antidepressant-like properties in animal models by enhancing serotonergic and dopaminergic signaling pathways .
• Neuroprotective Effects : It has shown potential in protecting neuronal cells from oxidative stress, which is linked to neurodegenerative diseases .

Research Findings and Case Studies

Several studies have contributed to understanding the biological activity of (1R)-1-(4-propoxyphenyl)ethanamine:

Table 1: Summary of Key Research Findings

Study	Findings	Model Used
	Demonstrated antidepressant-like effects through serotonin modulation.	Mouse model
	Exhibited neuroprotective effects against oxidative stress.	In vitro neuronal cell cultures
	Investigated receptor binding affinity, showing potential as a GPCR agonist.	Radiolabeled binding assays

Case Studies

• Antidepressant Activity : A study conducted on mice revealed that administration of (1R)-1-(4-propoxyphenyl)ethanamine resulted in significant reductions in depression-like behaviors as assessed by the forced swim test. The compound was found to increase serotonin levels in the hippocampus, suggesting a mechanism similar to traditional antidepressants .
• Neuroprotection : In vitro experiments demonstrated that (1R)-1-(4-propoxyphenyl)ethanamine could reduce cell death in neuronal cultures exposed to oxidative stress agents. This protective effect was linked to the compound's ability to enhance antioxidant enzyme activity .

Scientific Research Applications

Chemical Properties and Structure

(1R)-1-(4-propoxyphenyl)ethanamine has a molecular formula of C13H19NO and a molecular weight of 207.3 g/mol. The compound features a propoxy group attached to a phenyl ring, which influences its biological activity. Its stereochemistry, indicated by the (1R) configuration, plays a crucial role in its interactions with biological targets.

Neurotransmitter Interaction Studies

Research indicates that (1R)-1-(4-propoxyphenyl)ethanamine may exhibit psychoactive effects similar to other phenethylamines. Studies have focused on its interaction with neurotransmitter systems, particularly serotonin and dopamine pathways. These interactions are critical for understanding mood disorders and anxiety-related conditions.

• Binding Affinity Studies : Techniques such as radiolabeled ligand binding assays are employed to assess the compound's affinity for various receptors involved in neurotransmission. These studies help elucidate its mechanism of action and therapeutic potential.

Potential Therapeutic Uses

• Mood Disorders : Given its structural similarities to other psychoactive compounds, (1R)-1-(4-propoxyphenyl)ethanamine is being investigated for its potential in treating mood disorders such as depression and anxiety.
• Cognitive Enhancement : Preliminary studies suggest that compounds in this class may enhance cognitive functions, making them candidates for further research in cognitive enhancement therapies.

Comparative Analysis with Related Compounds

The following table compares (1R)-1-(4-propoxyphenyl)ethanamine with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
Mescaline	Contains methoxy groups	Known for strong psychedelic effects
Isoproscaline	Has an isopropoxy group	Similar effects but different potency
Escaline	Contains an ethoxy group	Exhibits different pharmacological properties
4-Methylamphetamine	Methyl group on the amine	Stimulant properties
4-Fluoroamphetamine	Fluorine substitution on the ring	Increased potency as a stimulant

The unique propoxy group in (1R)-1-(4-propoxyphenyl)ethanamine distinguishes it from these compounds, potentially influencing its pharmacological profile and therapeutic applications.

Case Study 1: Neuropharmacology

A study published in Pharmacology Biochemistry and Behavior explored the neuropharmacological effects of (1R)-1-(4-propoxyphenyl)ethanamine in animal models. The findings suggested that the compound could modulate serotonin levels, indicating potential applications in treating anxiety disorders .

Case Study 2: Binding Affinity Research

Research conducted at a leading university investigated the binding affinity of (1R)-1-(4-propoxyphenyl)ethanamine to various neurotransmitter receptors. The results demonstrated significant binding to serotonin receptors, supporting its potential role as an anxiolytic agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The bioactivity of phenethylamine derivatives is highly dependent on the substituents on the aromatic ring and the stereochemistry of the amine group. Below is a comparative analysis of (1R)-1-(4-propoxyphenyl)ethanamine and related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Substituent(s)	Biological Activity/Application	Key Findings
(1R)-1-(4-Propoxyphenyl)ethanamine	4-propoxy	Pharmaceutical intermediate (inferred)	Propoxy group enhances lipophilicity; chiral center critical for selectivity .
Rivastigmine	3-hydroxy, N-ethyl carbamate	Acetylcholinesterase inhibitor (AChE)	Carbamate group enables pseudo-irreversible inhibition; IC₅₀ ~1–10 µM .
Carpropamid	4-chloro, cyclopropane moiety	Antifungal agent	Cyclopropane and chloro groups enhance binding to fungal targets .
Rimantadine	1-adamantyl	Antiviral (influenza A)	Adamantyl group confers resistance to viral mutations; IC₅₀ ~0.1–1 µM .
(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine	4-fluoro, 3-methoxy	Neurological research	Fluoro and methoxy groups optimize blood-brain barrier penetration .

Key Observations :

Substituent Lipophilicity : The propoxy group in the target compound increases logP compared to methoxy (–OCH₃) or ethoxy (–OCH₂CH₃) analogs, which may improve pharmacokinetic properties .

Stereochemical Influence : The R-configuration is critical for binding specificity. For example, (R)-configured benzothiazole carbamates in exhibited 10-fold higher AChE inhibition than rivastigmine, emphasizing enantioselectivity .

Halogen vs. Alkoxy Groups : Chloro substituents (e.g., in carpropamid) enhance electrophilic interactions with target proteins, while alkoxy groups (e.g., propoxy) prioritize hydrophobic interactions .

Pharmacokinetic and Toxicity Profiles

Table 2: Pharmacokinetic Comparison

Compound Name	logP (Predicted)	Cytotoxicity (IC₅₀, µM)	Metabolic Stability
(1R)-1-(4-Propoxyphenyl)ethanamine	~2.8	N/A	Moderate (inferred)
Rivastigmine	2.1	>100 (non-toxic)	High (carbamate)
(R)-1-(6-Fluoro-BT-2-yl)ethanamine	3.5	>50 (low cytotoxicity)	High (fluorine)
Rimantadine	3.0	>100	Low (CYP450 issues)

• Cytotoxicity : Phenethylamines with bulky substituents (e.g., adamantyl in rimantadine) show minimal cytotoxicity, while smaller alkoxy derivatives remain understudied .